Cas no 927636-71-3 (1-(4-chloro-2,5-dimethoxybenzenesulfonyl)-4-(furan-2-carbonyl)piperazine)

• Product Name: 1-(4-chloro-2,5-dimethoxybenzenesulfonyl)-4-(furan-2-carbonyl)piperazine
• CAS No: 927636-71-3
• MF: C₁₇H₁₉ClN₂O₆S
• MW: 414.860562562943
• CID: 5427109
• Update Time: 2025-07-24

1-(4-chloro-2,5-dimethoxybenzenesulfonyl)-4-(furan-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-4-(2-furoyl)piperazine
• 1-(4-chloro-2,5-dimethoxybenzenesulfonyl)-4-(furan-2-carbonyl)piperazine

• Inchi： 1S/C17H19ClN2O6S/c1-24-14-11-16(15(25-2)10-12(14)18)27(22,23)20-7-5-19(6-8-20)17(21)13-4-3-9-26-13/h3-4,9-11H,5-8H2,1-2H3
• InChI Key： NNFFFYIDMVXXQT-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N1CCN(CC1)C(=O)C1=CC=CO1)C1C(OC)=CC(=C(OC)C=1)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-chloro-2,5-dimethoxybenzenesulfonyl)-4-(furan-2-carbonyl)piperazine

Research Briefing on 1-(4-chloro-2,5-dimethoxybenzenesulfonyl)-4-(furan-2-carbonyl)piperazine (CAS: 927636-71-3)

Recent studies on the compound 1-(4-chloro-2,5-dimethoxybenzenesulfonyl)-4-(furan-2-carbonyl)piperazine (CAS: 927636-71-3) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest findings, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound, characterized by its unique sulfonyl and furan carbonyl groups, has been investigated for its interaction with specific biological targets. Recent in vitro studies suggest that it exhibits significant inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

Structural analysis reveals that the chloro and dimethoxy substituents on the benzene ring enhance the compound's binding affinity to target proteins, while the furan carbonyl group contributes to its metabolic stability. These features underscore its potential as a lead compound for further optimization.

In vivo studies conducted on animal models have demonstrated promising pharmacokinetic properties, including good oral bioavailability and moderate half-life. However, challenges such as off-target effects and dose-dependent toxicity require further investigation to ensure its safety and efficacy in clinical settings.

Ongoing research is exploring the compound's potential in treating neurodegenerative diseases, given its ability to cross the blood-brain barrier. Preliminary data indicate neuroprotective effects, though extensive preclinical trials are needed to validate these findings.

In conclusion, 1-(4-chloro-2,5-dimethoxybenzenesulfonyl)-4-(furan-2-carbonyl)piperazine represents a promising scaffold for drug development. Future studies should focus on optimizing its pharmacological profile and elucidating its full therapeutic potential.